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Compound of Interest |

Compound Name: Herbimycin B
CAS No.: 76207-83-5
Cat. No.: B1232776
. J

CAS: 76207-83-5 | Class: Benzoquinone Ansamycin | Target: Hsp90 / Src Kinase[1][2][3][4]

Executive Summary & Risk Context

Herbimycin B is a potent benzoquinone ansamycin antibiotic and a selective inhibitor of Heat
Shock Protein 90 (Hsp90).[4] Unlike standard laboratory reagents, Herbimycin B functions by
destabilizing client proteins (e.g., v-Src, Bcr-Abl, Raf) involved in oncogenic signaling, leading

to their proteasomal degradation.[2][4]

The Safety Imperative: Because Herbimycin B is designed to disrupt fundamental cell survival
mechanisms (protein folding and stability), it possesses inherent cytotoxicity.[4] While less
herbicidal than its analog Herbimycin A, it remains a potent bioactive agent.[2][4] It must be
handled as a suspected carcinogen and reproductive toxin. The primary risks are inhalation of
lyophilized powder during reconstitution and dermal absorption of DMSO-solvated stocks.

Hazard Identification & GHS Classification

Note: As a specialized research compound, full GHS data may be limited.[2][4] The following
classification adopts a "Precautionary Principle" based on the structural analog Herbimycin A
and Geldanamycin.
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Hazard Category GHS Code Hazard Statement
Acute Toxicity (Oral) H302 Harmful if swallowed.[1][2][4]
Skin Irritation H315 Causes skin irritation.[1][2]
o Causes serious eye irritation.
Eye Irritation H319
[1](2]
Suspected of causing cancer
Carcinogenicity H351 (based on ansamycin class
data).[1]
] o Suspected of damaging fertility
Reproductive Toxicity H361

or the unborn child.[1]

Personal Protective Equipment (PPE) Matrix

Effective protection relies on a redundant barrier system.[4] Do not rely on a single layer of

protection when handling cytotoxic Hsp90 inhibitors.
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PPE Component

Specification

Operational Logic

Hand Protection

Double Gloving (Nitrile)[1][2]
[4]e Inner: 4-5 mil Nitrile (Bright
color)[2][4]s Outer: 5-8 mil
Nitrile (Extended cuff)

Permeation Defense: DMSO
(the primary solvent)
permeates latex rapidly,
carrying the toxin into the
bloodstream.[2][4] Nitrile offers
superior resistance. The "color
indicator" method (bright inner
glove) reveals breaches

immediately.

Respiratory

Engineering Control
Primary:Class Il, Type A2
Biological Safety Cabinet
(BSC).PPE Secondary: N95 or
P100 Respirator (only if BSC
unavailable).[1][4]

Aerosol Containment:
Lyophilized Herbimycin B is
light and electrostatic.[1]
Opening vials outside a BSC
risks inhalation of micro-

particles.

Eye/Face

Chemical Splash Goggles
(ANSI z87.[1]1)

Mucosal Protection: Safety
glasses with side shields are
insufficient for liquid splashes
involving DMSO/Methanol,
which can track around
frames.[1][2][4]

Body

Tyvek® Lab Coat (Closed

front, elastic cuffs)

Particulate Barrier: Cotton lab
coats absorb liquids.[1][2][4]
Tyvek repels splashes and
prevents powder embedding in

fabric fibers.

Operational Protocols
4.1. Safe Reconstitution (Powder to Solution)

Objective: Convert the lyophilized solid (high inhalation risk) to a stable liquid stock (high

absorption risk) without exposure.
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Reagents: Anhydrous DMSO or Methanol (Herbimycin B is soluble in DMSO >10 mg/mL).[4]
Protocol:

o Equilibration: Allow the vial to warm to room temperature before opening to prevent
condensation, which can degrade the hygroscopic compound.

» Pressure Equalization: Insert a small gauge needle (e.g., 25G) vented with a 0.2 um
hydrophobic filter to relieve the vacuum often present in manufacturer vials.[4]

e Solvent Addition: Slowly inject the solvent (DMSO) down the side of the vial wall.

» Dissolution: Do not vortex vigorously. Swirl gently or invert to dissolve. Vigorous vortexing
creates aerosols that coat the cap's interior.

o Aliquot: Immediately dispense into single-use, amber glass vials with Teflon-lined caps. Avoid
plastic tubes for long-term storage if using high-concentration DMSO.[2][4]

Lyophilized Vial Transfer to Engineering Control _ | Insert Vent Needle Add DMSO Gentle Swirl Aliquot into
(Room Temp) Class Il BSC = (0.2um Filter) (Wall injection) (No Vortex) Amber Vials

Figure 1: Safe Reconstitution Workflow for Herbimycin B

Click to download full resolution via product page

4.2. In Vitro & In Vivo Application

o Cell Culture: When treating cells, dilute the DMSO stock into media before adding to the
plate if possible. Final DMSO concentration should be <0.5% to avoid solvent toxicity
masking the Hsp90 effect.

» Animal Injection: Herbimycin B is often administered IP or IV.
o Caution: Use Luer-Lock syringes to prevent needle detachment under pressure.[2][4]

o Restraint: Ensure animals are fully restrained. Accidental needlestick with this compound
delivers a cytotoxic load directly into the tissue.
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Emergency Response & Disposal
5.1. Spill Management

o Powder Spill: Cover with wet paper towels (to prevent dust) then wipe up.[4] Do not dry

sweep.

e Liquid Spill (DMSO): Cover with absorbent pads.[4] Clean area with 10% bleach followed by
70% ethanol. The bleach oxidizes the compound, aiding inactivation.

5.2. Waste Disposal Decision Tree

Herbimycin B must never be disposed of down the drain. It acts as an environmental toxin
(herbicidal and antimicrobial).[4]

Herbimycin B Waste

Determine Waste Type

Liquids Sharps

(Stocks, Media) (Needles)

Solids
(Vials, Tips, Gloves)

Trace Contam. High Conc.

Cytotoxic Waste Carboy Rigid Sharps Container
(Do NOT Autoclave) (Incineration)

Yellow/Red Biohazard Bin

(Incineration)

Figure 2: Cytotoxic Waste Disposal Streams

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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